4-((3-Ethynylphenyl)amino)-7-methoxyquinazolin-6-yl acetate
Cat. No. B3300943
Key on ui cas rn:
905306-07-2
M. Wt: 333.3 g/mol
InChI Key: HOCGUSHWJYXDIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09181277B2
Procedure details
To a suspension of 4-((3-ethynylphenyl)amino)-7-methoxyquinazolin-6-yl acetate (4.54 g) and methanol (30 mL) was added 5 mol/L NaOH (10.00 mL) at room temperature. The reaction mixture was stirred at room temperature for 5 h, and was adjusted to pH 7 with 0.1 N HCl (aq). The mixture was filtered to give the title compound as a white solid (3.30 g, 86.00%).
Quantity
4.54 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([O:4][C:5]1[CH:6]=[C:7]2[C:12](=[CH:13][C:14]=1[O:15][CH3:16])[N:11]=[CH:10][N:9]=[C:8]2[NH:17][C:18]1[CH:23]=[CH:22][CH:21]=[C:20]([C:24]#[CH:25])[CH:19]=1)(=O)C.[OH-].[Na+].Cl>CO>[C:24]([C:20]1[CH:19]=[C:18]([NH:17][C:8]2[C:7]3[C:12](=[CH:13][C:14]([O:15][CH3:16])=[C:5]([OH:4])[CH:6]=3)[N:11]=[CH:10][N:9]=2)[CH:23]=[CH:22][CH:21]=1)#[CH:25] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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4.54 g
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Type
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reactant
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Smiles
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C(C)(=O)OC=1C=C2C(=NC=NC2=CC1OC)NC1=CC(=CC=C1)C#C
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at room temperature for 5 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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Type
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product
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Smiles
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C(#C)C=1C=C(C=CC1)NC1=NC=NC2=CC(=C(C=C12)O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.3 g | |
| YIELD: PERCENTYIELD | 86% | |
| YIELD: CALCULATEDPERCENTYIELD | 83.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
